![molecular formula C36H50N2O B2594467 2-[(naphthalen-2-yloxy)methyl]-1-octadecyl-1H-1,3-benzodiazole CAS No. 477543-90-1](/img/structure/B2594467.png)
2-[(naphthalen-2-yloxy)methyl]-1-octadecyl-1H-1,3-benzodiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[(naphthalen-2-yloxy)methyl]-1-octadecyl-1H-1,3-benzodiazole is a useful research compound. Its molecular formula is C36H50N2O and its molecular weight is 526.809. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of novel compounds related to 2-[(naphthalen-2-yloxy)methyl]-1-octadecyl-1H-1,3-benzodiazole have been explored in several studies. For example, research has led to the development of heterocyclic ligands and their metal complexes, demonstrating varied antibacterial activities. The infrared spectral data indicated chelation behaviors of the ligands towards transition metal ions through specific atomic groups. Molar conductance results confirmed the non-electrolytic nature of these complexes in dimethyl sulfoxide, suggesting potential for diverse applications in materials science and catalysis (Ekennia et al., 2018).
Antimicrobial and Antiproliferative Activities
A study on thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety, including compounds with structural similarities to this compound, showed significant antimicrobial and antiproliferative activities. One derivative exhibited notable inhibitory effect on HCT-116 cancer cells, suggesting potential for development into therapeutic agents (Mansour et al., 2020).
Anticancer Evaluation
Another study focused on the synthesis and anticancer evaluation of benzimidazole derivatives, which included compounds structurally related to this compound. These compounds were evaluated for their in vitro anticancer activity, with some showing moderate activity against specific cancer cell lines. This suggests the potential for these compounds in cancer research and therapy development (Salahuddin et al., 2014).
Protective Activities Against DNA Damage
Research has also explored the synthesis of new 2-naphthyl ethers and their protective activities against DNA damage induced by bleomycin-iron. Compounds synthesized from reactions involving naphthalene derivatives demonstrated significant protection against DNA damage, suggesting potential applications in preventing or treating diseases associated with DNA damage (Abdel-Wahab et al., 2009).
Properties
IUPAC Name |
2-(naphthalen-2-yloxymethyl)-1-octadecylbenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H50N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-28-38-35-25-20-19-24-34(35)37-36(38)30-39-33-27-26-31-22-17-18-23-32(31)29-33/h17-20,22-27,29H,2-16,21,28,30H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXBVINMOKXRLEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCN1C2=CC=CC=C2N=C1COC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H50N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
526.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.